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Compound of Interest

Compound Name: Chlorodicyclohexylphosphine

Cat. No.: B095532

Audience: Researchers, scientists, and drug development professionals.

This guide provides comprehensive safety and handling information for
chlorodicyclohexylphosphine (CAS No. 16523-54-9), a reactive organophosphorus
compound commonly used in organic synthesis.[1][2] Adherence to these guidelines is critical
to ensure the safety of laboratory personnel and the integrity of experimental work.

Hazard Identification and Classification

Chlorodicyclohexylphosphine is a corrosive material that reacts violently with water.[3] It is
classified as a substance that causes severe skin burns and eye damage.[4]

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement

H314: Causes severe skin

Skin Corrosion/Irritation 1B

burns and eye damage.[4][5]
Serious Eye Damage/Eye 1 H318: Causes serious eye
Irritation damage.[4]

) H290: May be corrosive to
Corrosive to Metals
metals.

EUHO014: Reacts violently with

Supplementary Hazards
water.[5]

Physical and Chemical Properties

Understanding the physical and chemical properties of chlorodicyclohexylphosphine is
essential for its safe handling and storage.

Table 2: Physical and Chemical Properties

Property Value

Appearance Colorless to pale yellow liquid.[3][6]
Molecular Formula C12H22CIP.[5][6]

Molecular Weight 232.73 g/mol .[4][5]

Boiling Point 165 °C @ 12 mmHg.[3][5]

Flash Point > 110 °C (> 230 °F) - closed cup.[3][5]
Density 1.054 g/mL at 25 °C.[5]

Water Solubility Reacts violently.[6]

Sensitivity Air and moisture sensitive.[3][6]

Personal Protective Equipment (PPE)
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Appropriate PPE is mandatory when handling chlorodicyclohexylphosphine to prevent

exposure.

Table 3: Recommended Personal Protective Equipment

Body Part Protection

Specification

Eyes/Face Safety Goggles/Face Shield

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by
OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166.[7] A face

shield is also recommended.[8]

Skin Chemical-resistant Gloves

Wear appropriate protective
gloves to prevent skin

exposure.[7]

Body Protective Clothing

Wear appropriate protective
clothing to prevent skin
exposure.[7] A lab coat should

be worn.

Respiratory Respirator

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded
or if irritation or other
symptoms are experienced.[7]
Atype ABEK (EN14387)

respirator filter is suggested.[8]

Experimental Protocol: Standard Handling

Procedure
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This protocol outlines the standard procedure for handling chlorodicyclohexylphosphine in a
laboratory setting.

4.1. Engineering Controls
o Work exclusively in a well-ventilated area, preferably within a chemical fume hood.[3][9]

o Ensure that eyewash stations and safety showers are in close proximity to the workstation.
[10]

4.2. Handling

» Handle the compound under an inert atmosphere, such as argon or nitrogen, to prevent
degradation from air and moisture.[9][10]

e Do not allow the chemical to come into contact with water or moist air.[3][10]

e Avoid contact with skin, eyes, and clothing.[9]

e Do not breathe vapors or mists.[9]

e Wash hands thoroughly after handling.[3]

4.3. Storage

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][10]
e The storage area should be designated for corrosive materials.[10]

o Keep away from water, moist air, and strong oxidizing agents.[3][10]

4.4. Disposal

» Dispose of contents and container to an approved waste disposal plant.[3] All waste
materials should be treated as hazardous.

Emergency Procedures

5.1. First Aid Measures

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b095532?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC353290050&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/03093.pdf
https://www.fishersci.com/store/msds?partNumber=AC347301000&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/03093.pdf
https://www.fishersci.com/store/msds?partNumber=AC347301000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC353290050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC347301000&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/03093.pdf
https://pim-resources.coleparmer.com/sds/03093.pdf
https://www.fishersci.com/store/msds?partNumber=AC353290050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC353290050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC347301000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC347301000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC353290050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC347301000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC353290050&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095532?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Immediate action is required in case of exposure.

Exposure to Chlorodicyclohexylphosphine
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Move to fresh air. Immediately flush skin with plenty of water for at least 15 minutes.| |Immediately flush eyes with plenty of water for at least 15 minutes.. Rinse mouth.
If not breathing, give artificial respiration. Remove contaminated clothing. Remove contact lenses if present and easy to do. Do NOT induce vomiting.
i iate medical attention. Seek i iate medical attention. Seek i iate medical attention. Seek i iate medical attention.

Click to download full resolution via product page

Caption: First aid procedures for different exposure routes.

 Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for
breathing.[3] If the person is not breathing, give artificial respiration.[3] Seek immediate
medical attention.[3] Inhalation may cause a burning sensation, coughing, wheezing, and
shortness of breath.[9]

o Skin Contact: Immediately take off all contaminated clothing and rinse the skin with plenty of
water for at least 15 minutes.[3] Seek immediate medical attention.[3] This chemical causes
skin burns.[9]

o Eye Contact: Rinse cautiously with water for several minutes, holding the eyelids open.[3]
Remove contact lenses if present and easy to do so.[3] Continue rinsing for at least 15
minutes.[3] Immediate medical attention is required.[3] It can cause serious eye damage.[9]

 Ingestion: Do NOT induce vomiting.[3] Rinse the mouth with water.[3] Call a physician or
poison control center immediately.[3] Ingestion can cause severe swelling and damage to the
digestive tract.[3]

5.2. Fire-Fighting Measures
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» Suitable Extinguishing Media: Use carbon dioxide (COZ2), dry chemical, dry sand, or alcohol-
resistant foam.[3]

o Unsuitable Extinguishing Media: DO NOT USE WATER, as it reacts violently with the
substance and can liberate toxic gas.[3]

e Hazardous Combustion Products: Thermal decomposition can produce carbon monoxide,
carbon dioxide, oxides of phosphorus, and hydrogen chloride gas.[3]

e Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[3]

5.3. Accidental Release Measures

A systematic approach is necessary to manage spills effectively and safely.
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Spill Detected

Evacuate personnel to safe areas.
Keep people away and upwind.

'

Ensure adequate ventilation.

'

Wear appropriate PPE
(respirator, gloves, protective clothing).

l

Contain the spill.
Do not expose to water.

'

Soak up with inert absorbent material
(e.g., sand, dry earth).

y

Collect into a suitable, closed container for disposal.

y

Dispose of as hazardous waste.

Click to download full resolution via product page

Caption: Workflow for responding to a chlorodicyclohexylphosphine spill.
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» Personal Precautions: Ensure adequate ventilation and wear the prescribed personal
protective equipment.[3] Evacuate personnel to a safe area, keeping them upwind of the
spill.[3]

o Environmental Precautions: Prevent the substance from entering drains or watercourses.[10]

e Containment and Cleanup: Do not expose the spill to water.[3] Soak up the spill with an inert
absorbent material like sand or dry earth.[9] Collect the absorbed material into a suitable,
closed container for disposal.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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